3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one

• IUPAC Name: (Z)-1-phenyl-3-sulfanyl-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C13H10OS2/c14-11(10-5-2-1-3-6-10)9-12(15)13-7-4-8-16-13/h1-9,15H/b12-9-
• InChI Key: UBPITSUDAXRIFD-XFXZXTDPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=C(C2=CC=CS2)S
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C(/C2=CC=CS2)\S
• Molecular Formula: C13H10OS2
• Molecular Weight: 246.4 g/mol

Description

3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one, also known as MPTP, is a chemical compound that has been extensively studied for its scientific research applications. MPTP is a thiol compound that has a phenyl group attached to it, and it is commonly used in biochemical and physiological research.

Scientific Research Applications

3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one has been used extensively in scientific research, particularly in the study of Parkinson's disease. This compound is a neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, leading to Parkinson's-like symptoms in animals and humans. This compound has also been used in the study of drug addiction, as it has been shown to increase dopamine release in the brain.

Mechanism of Action

The mechanism of action of 3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one involves its conversion to MPP+ (1-methyl-4-phenylpyridinium ion) by the enzyme monoamine oxidase-B (MAO-B). MPP+ is then taken up by dopaminergic neurons via the dopamine transporter, where it accumulates and causes oxidative stress and cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are well documented. This compound selectively destroys dopaminergic neurons in the substantia nigra, leading to Parkinson's-like symptoms in animals and humans. This compound has also been shown to increase dopamine release in the brain, which may contribute to its effects on drug addiction.

Advantages and Limitations for Lab Experiments

3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one is a widely used tool in scientific research, particularly in the study of Parkinson's disease and drug addiction. Its selective toxicity to dopaminergic neurons makes it a valuable tool for studying the mechanisms of Parkinson's disease. However, this compound is a neurotoxin and must be handled with care in the laboratory.

Future Directions

There are many future directions for research on 3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one. One area of interest is the development of new drugs that can protect dopaminergic neurons from the toxic effects of this compound. Another area of interest is the study of the long-term effects of this compound exposure on brain function and behavior. Additionally, this compound may have applications in the development of new treatments for drug addiction.

Synthesis Methods

3-mercapto-1-phenyl-3-(2-thienyl)-2-propen-1-one can be synthesized using a variety of methods, but the most common method involves the reaction of 2-acetylthiophene with phenyl magnesium bromide, followed by the addition of sulfur and hydrochloric acid. The resulting product is this compound, which can be purified using column chromatography.